Cas no 291527-75-8 (1,2-Dipalmitoyl phosphatidylinositol 5-phosphate)

• Product Name: 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate
• CAS No: 291527-75-8
• MF: C₄₁H₈₀O₁₆P₂
• MW: 891.011837005615
• CID: 255772
• PubChem ID: 643966
• Update Time: 2025-05-20

1,2-Dipalmitoyl phosphatidylinositol 5-phosphate Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxohexadecyl)oxy]propyl hydrogen phosphate] 5-(dihydrogenphosphate) (9CI)
• [(2R)-2-hexadecanoyloxy-3-[hydroxy-[(1R,2R,3R,4R,5S,6R)-2,3,4,6-tetrahydroxy-5-phosphonooxycyclohexyl]oxyphosphoryl]oxypropyl] hexadecanoate
• PI(5), DI C16
• AC1LD8CC
• AG-L-65915
• CTK8G0702
• phosphatidylinositol-5-monophosphate
• PI5P
• PtdIns(5)P
• (2R)-3-((Hydroxy(((1R,2R,3R,4R,5S,6R)-2,3,4,6-tetrahydroxy-5-(phosphonooxy)cyclohexyl)oxy)phosphoryl)oxy)propane-1,2-diyl dipalmitate
• CHEBI:85521
• J-017409
• PD007498
• [(2R)-2-hexadecanoyloxy-3-[hydroxy-[(1R, 2R, 3R, 4R, 5S, 6R)-2, 3, 4, 6-tetrahydroxy-5-phosphonooxycyclohexyl]oxyphosphoryl]oxypropyl] hexadecanoate
• (2R)-3-[(hydroxy{[(1R,2R,3R,4R,5S,6R)-2,3,4,6-tetrahydroxy-5-(phosphonooxy)cyclohexyl]oxy}phosphoryl)oxy]propane-1,2-diyl dihexadecanoate
• D-myo-Inositol 5-monophosphate, L-alpha-Phosphatidyl-(1,2-dipalmitoyl)
• (R)-2-hexadecanoyloxy-3-[hydroxy-((1R,2R,3R,4R,5S,6R)-2,3,4,6-tetrahydroxy-5-phosphonooxy-cyclohexyloxy)-phosphoryloxy]-propyl ester hexadecanoic acid
• hexadecanoic acid, (1R)-2-[[hydroxy[[(1R,2R,3R,4R,5S,6R)-2,3,4,6-tetrahydroxy-5-(phosphonooxy)cyclohexyl]oxy]phosphinyl]oxy]-1-[[(1-oxohexadecyl)oxy]methyl]ethyl ester
• 291527-75-8
• D-myo-PI[5]P
• phosphatidyl (5) inositol monophosphate
• D-myo-Inositol 5-monophosphate, L- alpha -Phosphatidyl-(1,2-dipalmitoyl)
• R-1-[2,3-bis[(1-oxohexadecyl)oxy]propyl hydrogen phosphate] 5-(dihydrogen phosphate) D-myo-inositol
• 1,2-dipalmitoyl-sn-glycero-3-phospho-(1D-myo-inositol-5-phosphate)
• D-myo-Phosphatidylinositol 5-phosphate (PtdIns(5)P)
• DTXSID40349243
• PtdIns(5)P1
• 1,2-dihexadecanoyl-sn-glycero-3-phospho-(1D-myo-inositol-5-phosphate)
• L-alpha-Phosphatidyl-D-myo-inositol 5-monophosphate, dipalmitoyl
• Q27158617
• PIP[5'](16:0/16:0)
• D-myo-Inositol, 1-[(2R)-2,3-bis[(1-oxohexadecyl)oxy]propyl hydrogen phosphate] 5-(dihydrogen phosphate) (9CI)
• PI[5]P
• 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate

• Inchi： 1S/C41H80O16P2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)53-31-33(55-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-54-59(51,52)57-41-38(46)36(44)37(45)40(39(41)47)56-58(48,49)50/h33,36-41,44-47H,3-32H2,1-2H3,(H,51,52)(H2,48,49,50)/t33-,36-,37-,38-,39-,40+,41-/m1/s1
• InChI Key： SZPQTEWIRPXBTC-LNNNXZRXSA-N
• SMILES： P(=O)(O)(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1O)OP(=O)(O)O)O)O)O

Computed Properties

• Exact Mass: 890.4924
• Monoisotopic Mass: 890.49216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 59
• Rotatable Bond Count: 40
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 256
• XLogP3: 9.1

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 921.1°C at 760 mmHg
• Flash Point: 510.9°C
• Refractive Index: 1.518
• Solubility: Insuluble (6.8E-5 g/L) (25 ºC),
• PSA: 256.04
• LogP: 7.84130

Additional information on 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate

1,2-Dipalmitoyl phosphatidylinositol 5-phosphate (CAS No. 291527-75-8): A Key Player in Cellular Signaling and Membrane Dynamics

The compound 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate, identified by the CAS number 291527-75-8, is a vital phospholipid that plays a crucial role in cellular biology. This lipid is a minor component of cell membranes but is essential for various cellular processes, including signal transduction, membrane trafficking, and cell growth regulation. Its unique structural properties and biological functions have made it a subject of extensive research in the fields of biochemistry and pharmacology.

Phosphatidylinositol 5-phosphate (PI(5)P) is a member of the phosphatidylinositol family of lipids, which are characterized by a glycerol backbone and a phosphate group attached to the inositol headgroup. The specific arrangement of fatty acids in 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate influences its interaction with other membrane components and its localization within the cell. The presence of palmitoyl chains at thesn-1 and sn-2 positions enhances its stability and functionality in membrane bilayers.

Recent studies have highlighted the importance of PI(5)P in various cellular pathways. For instance, PI(5)P has been shown to be involved in the regulation of actin cytoskeleton dynamics, which is critical for cell migration and morphogenesis. The lipid interacts with proteins such as Rac1 and Cdc42, which are small GTPases that control actin polymerization. This interaction modulates the formation of lamellipodia and filopodia, essential structures for cell movement.

In addition to its role in cytoskeletal regulation, 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate has been implicated in signal transduction pathways. PI(5)P serves as a precursor for other important phosphoinositides, such as PI(3)P and PI(4)P, which are key regulators of insulin signaling, growth factor responses, and nutrient metabolism. The ability of PI(5)P to shuttle between different cellular compartments allows it to act as a hub for integrating various signaling cues.

The synthesis and metabolism of 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate are tightly regulated to maintain cellular homeostasis. Enzymes such as PIKfyve and INPP5F are critical for the production and degradation of PI(5)P. Dysregulation of these enzymes has been linked to various diseases, including cancer and metabolic disorders. Understanding the mechanisms that control PI(5)P levels is crucial for developing therapeutic strategies targeting these conditions.

Research using 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate as a tool has provided valuable insights into the function of phosphoinositides in health and disease. For example, studies using knockout or knock-in models have demonstrated that PI(5)P deficiency leads to defects in synaptic vesicle trafficking and neurotransmitter release. These findings underscore the importance of PI(5)P in neural function and highlight its potential as a therapeutic target for neurological disorders.

The chemical properties of 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate also make it an attractive candidate for drug development. Its ability to interact with specific proteins suggests that it could be used to modulate signaling pathways associated with diseases such as diabetes, obesity, and cancer. Additionally, its structural similarity to other phospholipids allows it to be incorporated into lipid-based drug delivery systems, enhancing the bioavailability and targeted delivery of therapeutic agents.

In conclusion, 1,2-Dipalmitoyl phosphatidylinositol 5-phosphate (CAS No. 291527-75-8) is a multifaceted lipid that plays a critical role in cellular processes. Its involvement in cytoskeletal dynamics, signal transduction, and membrane trafficking underscores its importance in maintaining cellular function. Ongoing research continues to uncover new aspects of its biology, opening up possibilities for novel therapeutic applications. As our understanding of this compound grows, so does its potential as a tool for advancing both basic science and medical research.